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Compound of Interest

Compound Name: Dichlorodiethylsilane

Cat. No.: B155513

An In-depth Technical Guide to Dichlorodiethylsilane

For researchers, scientists, and drug development professionals, a thorough understanding of
chemical reagents is paramount. This guide provides a comprehensive overview of
dichlorodiethylsilane, a versatile organosilicon compound.

Core Molecular Information

Dichlorodiethylsilane is an organosilicon compound with the chemical formula C4H10CI2Si.
[1] Its molecular weight is 157.11 g/mol .[1][2][3][4][5] The linear formula is (C2H5)2SiCI2.

Quantitative Data Summary

A compilation of the key physical and chemical properties of dichlorodiethylsilane is
presented in the table below for easy reference and comparison.
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Molecular Formula

CAH10CI2SI[1][2][3][41[5]16]

Molecular Weight 157.11 g/mol [1][2][3][4][5][6]
CAS Number 1719-53-5[1][2][3][5][6]
Density 1.05 g/mL at 25 °C[3]

Boiling Point 125-131 °CJ[3]

Melting Point -96 °C[6]

Flash Point 26.1 °C (79.0 °F)

Refractive Index

n20/D 1.43[3]

Vapor Density

5.41 (Air = 1)[1]

Synthesis of Dichlorodiethylsilane

Dichlorodiethylsilane can be synthesized through the direct reaction of powdered silicon with

ethyl chloride.[7] This process, a variation of the Miller-Rochow direct synthesis, is typically

carried out at elevated temperatures in the presence of a copper catalyst.[7][8]

Experimental Protocol: Direct Synthesis

The following is a representative protocol for the synthesis of dichlorodiethylsilane:

is prepared.[8]

Catalyst and Reactant Preparation: A mixture of silicon powder and a copper powder catalyst

» Reaction Setup: The solid mixture is placed in a reactor. The system is then purged with an

inert gas, such as argon, to create an oxygen-free atmosphere.[8]

e Heating: The reactor is heated to a temperature of approximately 270°C.[8]

« Introduction of Gaseous Reactant: Ethyl chloride gas is introduced into the heated reactor.[8]

e Reaction: The reaction is allowed to proceed for a set duration, for instance, 3 hours.[8]
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e Product Collection: After the reaction period, the system is cooled, and the resulting oily
liquid product is collected.[8]

 Purification: The collected liquid is then purified by distillation to isolate the
dichlorodiethylsilane.[3]

Silicon Powder

Copper Catalyst

Ethyl Chloride Gas

Heated Reactor
(270°C, Argon Atmosphere)

Crude Dichlorodiethylsilane S - 3 . ;
(Oily Liquid) Distillation Purified Dichlorodiethylsilane

:

Click to download full resolution via product page
Caption: Synthesis of Dichlorodiethylsilane via Direct Process.

Applications in Research and Development

Dichlorodiethylsilane serves as a crucial intermediate in organic synthesis and
pharmaceutical research.[8] Its primary applications include:

e Precursor for Organosilicon Compounds: It is a versatile starting material for the synthesis of
various organosilicon compounds like silanes and siloxanes.[1] These are used in the
production of silicone polymers for sealants, adhesives, and coatings.[1]

» Surface Modification: This compound is utilized in surface modification to enhance the
hydrophobicity and durability of materials.[3]

 Silylating Agent: In chemical synthesis, it is used as a silylating agent.

Safety and Handling
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Dichlorodiethylsilane is a hazardous substance and requires careful handling.[1]

Flammability: It is a flammable liquid and vapor.[1][9][10] Keep away from heat, sparks, open
flames, and hot surfaces.[9][10]

e Reactivity: It reacts violently with water, releasing corrosive and toxic hydrochloric acid
fumes.[1] It is also incompatible with strong oxidizing agents.[6]

» Toxicity: The compound is harmful if swallowed and causes severe skin burns and eye
damage.[9][10] It may also cause respiratory irritation.[1][9][10]

e Handling: Use in a well-ventilated area or under a chemical fume hood.[11] Wear appropriate
personal protective equipment, including gloves, eye protection, and respiratory protection.
[11]

» Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[11]
Recommended storage temperature is 2-8°C.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Dichlorodiethylsilane molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155513#dichlorodiethylsilane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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